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Compound of Interest

Compound Name: 7-Bromoheptylcyclopropane

CAS No.: 2138409-38-6

Cat. No.: B2650016 Get Quote

Executive Summary: Immediate Action Required
Classification: Halogenated Organic Waste (RCRA Characteristic / D-List potential). Primary

Hazard: Alkylating agent (DNA damage potential), Flammable/Combustible liquid, Skin/Eye

Irritant.[1] Disposal Method: High-Temperature Incineration (via EHS/Waste Management

Vendor). Critical Prohibition:DO NOT mix with non-halogenated solvents (e.g., acetone,

methanol) unless unavoidable.[1] DO NOT dispose of down the drain.

Chemical Profile & Risk Assessment
As a Senior Application Scientist, it is crucial to understand why we handle this compound with

specific protocols. 7-Bromoheptylcyclopropane is not just "waste"; it is a reactive

intermediate.[1]
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Feature Property Operational Implication

Functional Group Primary Alkyl Bromide

Alkylating Agent: The C-Br

bond is susceptible to

nucleophilic attack. In

biological systems, this can

lead to DNA alkylation.[1] Treat

as a potential mutagen.

Structural Motif Cyclopropane Ring

Ring Strain (~27.5 kcal/mol):

While kinetically stable, the

ring adds significant energy

density. Upon incineration, this

releases high heat; however, in

the lab, it is generally stable

against spontaneous

detonation unlike

unfunctionalized cyclopropane

gas.[1]

Physical State Liquid (High Boiling Point)

Persistency: Unlike volatile

solvents (e.g., DCM), this

compound will not evaporate

quickly.[1] Spills remain

hazardous for long periods and

require active cleanup.

Solubility Lipophilic

Bioaccumulation: Highly

soluble in fats/lipids;

penetrates skin barriers easily.

Double-gloving

(Nitrile/Laminate) is mandatory.

Waste Segregation & Packaging Protocol
Effective disposal relies on strict segregation.[2] Mixing halogenated compounds with non-

halogenated fuels increases disposal costs significantly and can damage standard incinerators

due to acid gas generation (HBr/HCl).
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Step-by-Step Disposal Workflow
Segregation (The Golden Rule):

Isolate 7-Bromoheptylcyclopropane into the Halogenated Waste stream.

Why? Halogenated waste requires scrubbers during incineration to capture acid gases.

Container Selection:

Preferred: Amber Glass (to prevent UV degradation) or High-Density Polyethylene

(HDPE).

Avoid: Low-density plastics or metal cans prone to corrosion from potential hydrolysis

products (HBr).

Labeling Compliance:

Label must explicitly state: "HALOGENATED ORGANIC WASTE."

List components: "7-Bromoheptylcyclopropane (>95%), Trace Solvents."[1]

Hazard Checkboxes: [x] Toxic, [x] Irritant, [x] Flammable.[1]

Visualizing the Waste Decision Logic
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Waste Generation:
7-Bromoheptylcyclopropane

Is it mixed with
Aqueous phases?

Aqueous Halogenated Waste
(pH Adjust required)

Yes (e.g., extractions)

Is it mixed with
Non-Halogenated Solvents?

No (Pure or Organic Solvent)

HALOGENATED ORGANIC WASTE
(High Temp Incineration)

After Separation Pure/Stock Chemical

No (Stock bottle)

No (DCM/Chloroform mix)
Mixed Solvent Waste

(Expensive/Avoid if possible)

Yes (>10% Acetone/MeOH)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 7-Bromoheptylcyclopropane waste streams to

ensure regulatory compliance and cost-efficiency.

Spill Management & Decontamination
In the event of a spill, the primary risk is inhalation of vapors and skin contact. The

cyclopropane ring is stable enough that you do not need to fear immediate explosion, but the

alkyl bromide moiety requires neutralization if the spill is significant.
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Spill Response Protocol
Phase Action Mechanism/Reasoning

1. Containment

Do NOT use paper towels. Use

vermiculite, sand, or

commercial "Solvent

Absorbent" pads.[1]

Paper towels increase surface

area for evaporation,

increasing inhalation risk.[1]

Inert absorbents trap the liquid.

2. Collection

Scoop absorbed material into

a wide-mouth HDPE jar. Seal

immediately.

Prevents off-gassing.

3.[3] Decontamination

Wash surface with a solution of

10% Sodium Thiosulfate or

mild ethanolic KOH (if surface

compatible).

Nucleophilic Substitution:

Thiosulfate acts as a

nucleophile to displace the

bromine, converting the toxic

alkyl bromide into a less

hazardous salt.

4. Final Clean
Wash area with soap and

water.[4][5][6][7]

Removes residual salts and

surfactants.

Emergency Workflow Diagram

Spill Detected

Evacuate & Ventilate
(If >100mL)

Don PPE:
Nitrile Gloves (x2)
Goggles, Lab Coat

Minor Spill Apply Vermiculite/Sand
(No Paper Towels)

Collect in HDPE Jar
Label as Hazardous

Surface Decon:
Thiosulfate Wash

Click to download full resolution via product page

Figure 2: Operational workflow for managing spills of alkyl bromides.

Regulatory & Compliance Data
For your reference when filling out waste manifests (e.g., for Clean Harbors, Veolia, or internal

EHS):
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RCRA Code:D001 (Ignitable) is the most likely applicable code if the flash point is <60°C

(common for C7-halides). If mixed with specific solvents (e.g., Methylene Chloride), apply

F001/F002.[1]

DOT Shipping Name:Flammable liquids, toxic, n.o.s. (7-Bromoheptylcyclopropane) (Verify

flash point; if high, may be Environmentally hazardous substance, liquid, n.o.s.).[1]

Destruction Efficiency: Incineration must achieve 99.99% destruction and removal efficiency

(DRE) for principal organic hazardous constituents (POHCs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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